Proline, 1-((2-chloroethyl)nitrosocarbamoyl)-, benzyl ester, L-
Overview
Description
BRN 5627343 is a chemical compound with unique properties and applications in various fields. It is known for its specific molecular structure and reactivity, making it a subject of interest in scientific research and industrial applications.
Preparation Methods
The preparation of BRN 5627343 involves specific synthetic routes and reaction conditions. The compound can be synthesized through a series of chemical reactions that involve the use of various reagents and catalysts. Industrial production methods often include large-scale synthesis techniques to ensure the compound’s purity and yield.
Chemical Reactions Analysis
BRN 5627343 undergoes several types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
BRN 5627343 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthesis reactions. In biology, it is studied for its potential effects on cellular processes. In medicine, it is explored for its therapeutic properties. In industry, it is utilized in the production of various materials and chemicals.
Mechanism of Action
The mechanism of action of BRN 5627343 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to certain receptors or enzymes, leading to changes in cellular functions. The exact molecular targets and pathways involved depend on the specific application and context.
Comparison with Similar Compounds
BRN 5627343 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with comparable molecular structures and reactivity. The comparison can help in understanding the distinct properties and advantages of BRN 5627343 in various applications.
Properties
CAS No. |
96409-03-9 |
|---|---|
Molecular Formula |
C15H18ClN3O4 |
Molecular Weight |
339.77 g/mol |
IUPAC Name |
benzyl (2S)-1-[2-chloroethyl(nitroso)carbamoyl]pyrrolidine-2-carboxylate |
InChI |
InChI=1S/C15H18ClN3O4/c16-8-10-19(17-22)15(21)18-9-4-7-13(18)14(20)23-11-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11H2/t13-/m0/s1 |
InChI Key |
ZEVSBPMHOXCNLL-ZDUSSCGKSA-N |
Isomeric SMILES |
C1C[C@H](N(C1)C(=O)N(CCCl)N=O)C(=O)OCC2=CC=CC=C2 |
Canonical SMILES |
C1CC(N(C1)C(=O)N(CCCl)N=O)C(=O)OCC2=CC=CC=C2 |
Origin of Product |
United States |
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